2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[1-(2,2-dimethylpropyl)-4-[(5-methylfuran-2-yl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C17H30N2O2/c1-14-5-6-16(21-14)12-18-8-9-19(13-17(2,3)4)15(11-18)7-10-20/h5-6,15,20H,7-13H2,1-4H3
• InChI Key: HSKPZJONQZQRCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN2CCN(C(C2)CCO)CC(C)(C)C
• Molecular Formula: C17H30N2O2
• Molecular Weight: 294.4 g/mol

Description

2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol, also known as DMPE, is a chemical compound that has been extensively studied for its potential use in scientific research. DMPE is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol is not fully understood, but it is believed to involve the modulation of cholinergic neurotransmission. 2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol has been shown to enhance the release of acetylcholine and to increase the density of muscarinic receptors in the brain. 2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol has a variety of biochemical and physiological effects. In addition to its effects on cholinergic neurotransmission, 2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol has been shown to have antioxidant properties, to increase the production of neurotrophic factors, and to enhance the activity of enzymes involved in energy metabolism. 2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol has also been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of 2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol is that it has been extensively studied and has a well-established synthesis method. 2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol is also relatively stable and can be stored for long periods of time. However, one limitation of 2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol is that it can be difficult to work with due to its low solubility in water. 2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol also has a relatively short half-life in the body, which can limit its usefulness in certain experiments.

Future Directions

There are many potential future directions for research on 2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol. One area of interest is in the development of 2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol analogs with improved solubility and pharmacokinetic properties. Another area of interest is in the use of 2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. 2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol may also have potential applications in the treatment of anxiety and depression. Further research is needed to fully understand the mechanism of action of 2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol and its potential applications in scientific research.

Synthesis Methods

2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol can be synthesized through a multi-step process involving the reaction of 1-(2,2-dimethylpropyl)piperazine with 5-methyl-2-furfural, followed by reduction with lithium aluminum hydride. The resulting product is then reacted with ethylene oxide to produce 2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol.

Scientific Research Applications

2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol has been studied for its potential use in a variety of scientific research applications. One of the primary areas of research has been in the field of neuroscience, where 2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol has been shown to have a variety of effects on the central nervous system. 2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol has been shown to enhance the release of acetylcholine, a neurotransmitter that is involved in learning and memory. 2-{1-(2,2-dimethylpropyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol has also been shown to have anxiolytic and antidepressant effects.